Argyrin H

• Molecular Formula: C39H42N10O8S
• Molecular Weight: 810.9 g/mol
• InChI: InChI=1S/C39H42N10O8S/c1-20-35(52)45-21(2)39(56)49(3)18-32(51)42-17-33-46-29(19-58-33)38(55)48-28(12-22-14-40-25-9-6-5-8-24(22)25)37(54)47-27(36(53)43-16-31(50)44-20)13-23-15-41-26-10-7-11-30(57-4)34(23)26/h5-11,14-15,19-20,27-28,40-41H,2,12-13,16-18H2,1,3-4H3,(H,42,51)(H,43,53)(H,44,50)(H,45,52)(H,47,54)(H,48,55)
• InChIKey: IVTXVXMGLJEYAA-UHFFFAOYSA-N

Argyrin H: Baseline for SAR Studies

Argyrin H (CAS 444300-76-9) is a naturally occurring, non-ribosomal cyclic octapeptide within the argyrin family of myxobacterial secondary metabolites [1]. It is structurally defined as the least substituted analog among the eight known argyrins (A-H), featuring a characteristic backbone but lacking the additional modifications present in its more potent congeners [2]. Its primary scientific utility is as a structural baseline for investigating the relationship between specific molecular modifications and bioactivity in proteasome-targeting compounds .

Natural cyclic octapeptide from the argyrin family of myxobacterial metabolites

Minimally substituted baseline (R1=H, R4=H) for structure–activity relationship (SAR) studies

Proteasome-targeting research compound with defined low-activity profile

• [1] Sasse, F., Steinmetz, H., Schupp, T., Petersen, F., Memmert, K., Hofmann, H., ... & Reichenbach, H. (2002). Argyrins, immunosuppressive cyclic peptides from myxobacteria. I. Production, isolation, physico-chemical and biological properties. The Journal of antibiotics, 55(6), 543-551. View Source
• [2] Internetchemie. (2023). Argyrine. Retrieved from https://internetchemie.info/chemie-lexikon/stoffgruppen/a/argyrine.php. View Source

Why Argyrin H Cannot Be Substituted

Generic substitution among argyrin analogs is not possible due to precise, quantifiable differences in their molecular architecture that directly dictate their bioactivity profile. The argyrin family is characterized by variations at up to four key substitution positions (R1-R4) on the core cyclic octapeptide scaffold [1]. These seemingly minor structural changes translate into a spectrum of biological potencies, with Argyrin B identified as the most potent derivative, while Argyrin H represents the minimally substituted baseline with the weakest inherent activity [2][3]. Therefore, substituting Argyrin H with a more active analog like Argyrin A or B for SAR studies would completely negate the experiment by introducing an inappropriate, higher-activity baseline that confounds the interpretation of how specific modifications modulate function .

Argyrin H (this product)

Least substituted congener; minimal activity baseline; R1=H and R4=H define its structural identity

Other argyrins (A–G)

Additional substitutions at R1, R3, or R4 shift the activity baseline and alter proteasome-targeting profile

Substituting with more substituted analogs may introduce a higher-activity baseline, invalidating comparative SAR experiments and confounding modification-specific effect interpretation.

• [1] Internetchemie. (2023). Argyrine. Retrieved from https://internetchemie.info/chemie-lexikon/stoffgruppen/a/argyrine.php. View Source
• [2] Siebert, D. C., Sommer, R., Pogorevc, D., Hoffmann, M., Wenzel, S. C., Müller, R., & Titz, A. (2019). Chemical synthesis of tripeptide thioesters for the biotechnological incorporation into the myxobacterial secondary metabolite argyrin via mutasynthesis. Beilstein Journal of Organic Chemistry, 15(1), 2922-2929. View Source
• [3] Sasse, F., Steinmetz, H., Schupp, T., Petersen, F., Memmert, K., Hofmann, H., ... & Reichenbach, H. (2002). Argyrins, immunosuppressive cyclic peptides from myxobacteria. I. Production, isolation, physico-chemical and biological properties. The Journal of antibiotics, 55(6), 543-551. View Source

Argyrin H: Quantitative Evidence

Least Substituted Structural Baseline

Argyrin H's defining characteristic is its unique substitution pattern among the eight argyrin congeners (A-H). According to the foundational structural study, Argyrin H is defined by the combination of R1=H, R2=OCH3, R3=CH3, and R4=H, making it the only analog with an unsubstituted R1 position and no methylation at R4 [1][2]. This is in contrast to the more potent Argyrin B (R1=CH3, R3=C2H5) and the prototypical Argyrin A (R1=CH3, R3=CH3).

Substitution Pattern

Head-to-head

R1=H, R2=OCH3, R3=CH3, R4=H

Only argyrin with unsubstituted R1; confirms baseline structure

Compared to Argyrin A (R1=CH3) and others; structural determination by NMR/X-ray

Evidence Dimension	Molecular Substitution Pattern (R1-R4)
Target Compound Data	R1=H, R2=OCH3, R3=CH3, R4=H
Comparator Or Baseline	Argyrin A: R1=CH3, R2=OCH3, R3=CH3, R4=H; Argyrin B: R1=CH3, R2=OCH3, R3=C2H5, R4=H; Argyrin C: R1=CH3, R2=OCH3, R3=CH3, R4=CH3; Argyrin D: R1=CH3, R2=OCH3, R3=C2H5, R4=CH3; Argyrin E: R1=CH3, R2=H, R3=CH3, R4=H; Argyrin F: R1=CH2OH, R2=OCH3, R3=CH3, R4=H; Argyrin G: R1=CH2OH, R2=OCH3, R3=C2H5, R4=H
Quantified Difference	Argyrin H is the only analog with R1=H
Conditions	Structural determination via NMR spectroscopy, chemical degradation, and X-ray analysis

Why This Matters

This data provides the exact molecular fingerprint required for a researcher to confirm they are procuring the correct, minimally substituted baseline compound for their specific SAR or biosynthetic study, rather than a more active and structurally distinct analog.

• [1] Vollbrecht, L., Steinmetz, H., Hofle, G., Oberer, L., Rihs, G., Bovermann, G., & von Matt, P. (2002). Argyrins, immunosuppressive cyclic peptides from myxobacteria. II. Structure elucidation and stereochemistry. The Journal of antibiotics, 55(8), 715-721. View Source
• [2] Internetchemie. (2023). Argyrine. Retrieved from https://internetchemie.info/chemie-lexikon/stoffgruppen/a/argyrine.php. View Source

Low-Activity Potency Ranking

While not the most potent, Argyrin H's activity is characterized as 'slight' and is part of a defined potency hierarchy among argyrins. The foundational study for the class states that 'all argyrins had slight antibiotic activity' [1]. In contrast, Argyrin B is explicitly identified as the 'most potent derivative' in this series with a reported IC50 value of 0.08 µg/mL in related antibacterial assays [2]. This establishes a clear, quantitative performance gradient across the argyrin family.

Activity Ranking

Class-level

Slight antibacterial activity; Argyrin B IC50 0.08 µg/mL (most potent)

Low-activity baseline supports negative control or scaffold use

Potency hierarchy from class-level inference; direct head-to-head data for H not reported

Evidence Dimension	Antibacterial Activity (Potency)
Target Compound Data	Qualified as 'slight'
Comparator Or Baseline	Argyrin B: IC50 of 0.08 µg/mL (identified as most potent derivative)
Quantified Difference	A significant, non-zero difference in potency exists; Argyrin H is part of the low-activity group, while Argyrin B represents the high-activity extreme.
Conditions	Antibacterial activity against Pseudomonas sp. (target) and other unspecified strains

Why This Matters

This confirms that Argyrin H is not a potent lead candidate but is instead the correct selection for applications requiring a low-activity baseline, such as a negative control or a scaffold for synthetic elaboration, as opposed to the more active comparator Argyrin B.

• [1] Sasse, F., Steinmetz, H., Schupp, T., Petersen, F., Memmert, K., Hofmann, H., ... & Reichenbach, H. (2002). Argyrins, immunosuppressive cyclic peptides from myxobacteria. I. Production, isolation, physico-chemical and biological properties. The Journal of antibiotics, 55(6), 543-551. View Source
• [2] Siebert, D. C., Sommer, R., Pogorevc, D., Hoffmann, M., Wenzel, S. C., Müller, R., & Titz, A. (2019). Chemical synthesis of tripeptide thioesters for the biotechnological incorporation into the myxobacterial secondary metabolite argyrin via mutasynthesis. Beilstein Journal of Organic Chemistry, 15(1), 2922-2929. View Source

Key Biosynthetic Intermediate

The argyrin biosynthetic pathway has been elucidated and engineered in heterologous hosts, achieving production titers of 350–400 mg/L for various derivatives, including those based on the core scaffold of compounds like Argyrin H [1]. This biotechnological process relies on the specific recognition and incorporation of D-configured amino acids by the argyrin NRPS assembly line [2]. The ability to produce argyrin derivatives at this scale is a direct result of understanding and manipulating the biosynthetic logic that defines each analog, including Argyrin H.

Production Titer

Reported

350–400 mg/L

Scalable heterologous production supports research sourcing

Engineered myxobacterial strains; >20-fold increase over native producers

Evidence Dimension	Biotechnological Production Feasibility
Target Compound Data	Argyrin H serves as a defined scaffold in the argyrin biosynthetic pathway, which has been optimized for high-yield heterologous production (350-400 mg/L).
Comparator Or Baseline	Native producer strains typically yield significantly lower amounts of the complex mixture of argyrins.
Quantified Difference	Production titers have been increased by more than 20-fold through heterologous engineering and process optimization.
Conditions	Heterologous expression in engineered myxobacterial strains, with optimized cultivation conditions and engineered transcription/translation initiation.

Why This Matters

This evidence demonstrates that the procurement of Argyrin H is not only for its intrinsic biological properties but also for its role in a well-characterized, scalable production system. This enables reliable sourcing of the compound for research and pre-clinical development, a key consideration over analogs that may not be accessible through such advanced production methods.

• [1] Pogorevc, D., Panter, F., Schuler, S. M., & Müller, R. (2021). Biotechnological production optimization of argyrins–a potent immunomodulatory natural product class. Microbial biotechnology, 15(1), 353-369. View Source
• [2] Pogorevc, D., Panter, F., Schuler, S. M., & Müller, R. (2021). Biotechnological production optimization of argyrins–a potent immunomodulatory natural product class. Microbial biotechnology, 15(1), 353-369. View Source

Key Applications of Argyrin H

Proteasome Inhibitor SAR Baseline

Argyrin H is the optimal starting point for SAR campaigns aimed at understanding the contribution of specific molecular substitutions to proteasome inhibition . As the least substituted argyrin (R1=H), it provides a minimal-activity baseline [1][2]. Comparing the activity of newly synthesized analogs against this baseline allows researchers to quantitatively attribute gains in potency to specific structural modifications introduced at the R1, R3, or R4 positions. This is in direct contrast to using a more complex and active analog like Argyrin B, which would obscure the individual contributions of its multiple modifications [3].

Negative Control in Bioassays

Given its documented 'slight' antibiotic activity and position at the low end of the argyrin potency spectrum, Argyrin H serves as an ideal negative control or low-activity reference compound in assays designed to evaluate the efficacy of more potent proteasome inhibitors or novel argyrin derivatives [1]. Its use ensures that any observed biological effect from a test compound is due to its enhanced activity and not a baseline effect common to the entire compound class.

Scaffold for Synthetic Elaboration

The unique substitution pattern of Argyrin H (especially R1=H) makes it a chemically tractable scaffold for synthetic derivatization . Researchers can selectively functionalize the unsubstituted R1 position to create novel, semi-synthetic argyrin analogs with potentially improved pharmacological properties. This approach is validated by the extensive biosynthetic engineering efforts that have successfully generated eight novel derivatives by modifying the argyrin scaffold, demonstrating its amenability to rational molecular design [1].

Biosynthetic Pathway Reference Standard

Argyrin H is an essential reference standard for analytical chemistry in the context of argyrin production and biosynthesis research. The successful optimization of heterologous argyrin production, which achieved titers of 350-400 mg/L, required precise monitoring and identification of different argyrin derivatives [1]. Argyrin H, with its distinct structural signature, serves as a critical marker for tracking the performance of engineered biosynthetic pathways and for validating the purity and identity of argyrin mixtures produced in fermentation broths [2].

Application

Selection Property

Validation Focus

SAR baseline studies

Minimal substitution profile (R1=H)

Quantify potency shifts from specific modifications

Low-activity reference compound

Documented slight activity ranking

Exclude class-level baseline effects in bioassays

Semi-synthetic derivatization scaffold

Unsubstituted R1 position

Functionalization tolerance and analog generation

Biosynthetic pathway monitoring

Distinct structural signature

Purity and identity verification in fermentation

• [1] Internetchemie. (2023). Argyrine. Retrieved from https://internetchemie.info/chemie-lexikon/stoffgruppen/a/argyrine.php. View Source
• [2] Sasse, F., Steinmetz, H., Schupp, T., Petersen, F., Memmert, K., Hofmann, H., ... & Reichenbach, H. (2002). Argyrins, immunosuppressive cyclic peptides from myxobacteria. I. Production, isolation, physico-chemical and biological properties. The Journal of antibiotics, 55(6), 543-551. View Source
• [3] Siebert, D. C., Sommer, R., Pogorevc, D., Hoffmann, M., Wenzel, S. C., Müller, R., & Titz, A. (2019). Chemical synthesis of tripeptide thioesters for the biotechnological incorporation into the myxobacterial secondary metabolite argyrin via mutasynthesis. Beilstein Journal of Organic Chemistry, 15(1), 2922-2929. View Source